Cas no 1540-29-0 (Ethyl 2-acetylhexanoate)

Ethyl 2-acetylhexanoate structure
Ethyl 2-acetylhexanoate structure
Product Name:Ethyl 2-acetylhexanoate
CAS No:1540-29-0
MF:C10H18O3
MW:186.248123645782
MDL:MFCD00026888
CID:41553
PubChem ID:87563703
Update Time:2025-04-18

Ethyl 2-acetylhexanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-acetylhexanoate
    • 2-n-Butylacetoacetic acid ethyl ester
    • Ethyl 2-Butylacetoacetate
    • 2-Acetylhexanoic Acid Ethyl Ester
    • 2-butyl-acetoacetic acid ethyl ester
    • 2-Butylacetoacetic Acid Ethyl Ester
    • ethyl 2-n-butyl-3-oxobutyrate
    • Ethyl 2-n-butylacetoacetate
    • Hexanoic acid,2-acetyl-,ethyl ester
    • ethyl 2-acetylcaproate
    • ETHYL-N-BUTYLACETOACETATE
    • ETHYL 2-ACETYL-N-CAPROATE
    • ethyl 2-ethanoylhexanoate
    • ETHYL 2-ACETYL-N-HEXANOATE
    • Ethyl .alpha.-butylacetoacetate
    • 2-acetylcaproic acid ethyl ester
    • Hexanoic acid, 2-acetyl-, ethyl ester
    • ZTOQBHVLCJERBS-UHFFFAOYSA-N
    • ethyl butyl acetoacetate
    • ethyl 2-acetyl hexanoate
    • ethyl-2-n-butylacetoacetate
    • KSC494I1N
    • 2-acetyl-hexanoic acid ethyl ester
    • UNII-CKN84UW7SK
    • NSC404202
    • EINECS 216-271-5
    • FT-0625747
    • ETHYL 2-BUTYLACETYLACETATE
    • ETHYL 2-BUTYL-3-OXOBUTANOATE
    • B0702
    • NS00047597
    • InChI=1/C10H18O3/c1-4-6-7-9(8(3)11)10(12)13-5-2/h9H,4-7H2,1-3H
    • DTXSID20862687
    • NSC 11771
    • Q27275506
    • NSC-404202
    • AS-16161
    • D70262
    • CAPROIC ACID, .ALPHA.-ACETYL-, ETHYL ESTER
    • NSC-25322
    • NSC 25322
    • NSC 404202
    • A854732
    • 1540-29-0
    • NSC11771
    • FEMA NO. 4452
    • SY036832
    • CS-0152388
    • AKOS009156384
    • AI3-02543
    • (+/-)-ETHYL 2-ACETYLHEXANOATE
    • EN300-49173
    • CKN84UW7SK
    • NSC25322
    • ethyl 2-N-butylacetoacetate, AldrichCPR
    • MFCD00026888
    • SCHEMBL650590
    • ETHYL 2-ACETYLHEXANOATE, (+/-)-
    • 3-CARBETHOXY-2-HEPTANONE
    • NSC-11771
    • Caproic acid, a-acetyl-, ethyl ester
    • DB-043209
    • ALBB-021832
    • Ethyl alpha-butylacetoacetate
    • CAPROIC ACID, ALPHA-ACETYL-, ETHYL ESTER
    • DTXCID60811417
    • 216-271-5
    • MDL： MFCD00026888
    • Inchi： 1S/C10H18O3/c1-4-6-7-9(8(3)11)10(12)13-5-2/h9H,4-7H2,1-3H3
    • InChI Key： ZTOQBHVLCJERBS-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C(C)=O)CCCC)=O
    • BRN： 636718

Computed Properties

  • Exact Mass: 186.12600
  • Monoisotopic Mass: 186.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Clear oily liquid.
  • Density: 0.950(lit.)
  • Boiling Point: 224°C(lit.)
  • Flash Point: 65°C/1mm
  • Refractive Index: 1.4320
  • PSA: 43.37000
  • LogP: 1.94490
  • FEMA: 4452 | ETHYL 2-ACETYLHEXANOATE
  • Solubility: Insoluble in water, soluble in most organic solvents

Ethyl 2-acetylhexanoate Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

Ethyl 2-acetylhexanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-acetylhexanoate Pricemore >>

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Ethyl 2-acetylhexanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1540-29-0)2-乙酰基己酸乙酯
Order Number:LE24979492
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1540-29-0)2-乙酰基己酸乙酯
LE24979492
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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